Cas no 1385694-61-0 (1-(2-Chlorophenyl)-4-oxocyclohexanecarboxylic Acid)

• Product Name: 1-(2-Chlorophenyl)-4-oxocyclohexanecarboxylic Acid
• CAS No: 1385694-61-0
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• MDL: MFCD22423138
• CID: 1057180
• PubChem ID: 20453463
• Update Time: 2025-05-22

1-(2-Chlorophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-4-oxocyclohexanecarboxylic Acid
• SY020240
• Cyclohexanecarboxylic acid, 1-(2-chlorophenyl)-4-oxo-
• DB-353860
• 1385694-61-0
• DTXSID201214604
• CS-0445777
• 1-(2-chlorophenyl)-4-oxocyclohexane-1-carboxylic acid
• MFCD22423138
• 1-(2-Chlorophenyl)-4-oxocyclohexanecarboxylicAcid
• SCHEMBL11097737
• AKOS023464827
• A886213

• MDL： MFCD22423138
• Inchi： 1S/C13H13ClO3/c14-11-4-2-1-3-10(11)13(12(16)17)7-5-9(15)6-8-13/h1-4H,5-8H2,(H,16,17)
• InChI Key： ZBDTUKWTMANXAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 252.05500
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.80550

Additional information on 1-(2-Chlorophenyl)-4-oxocyclohexanecarboxylic Acid

1-(2-Chlorophenyl)-4-Oxocyclohexanecarboxylic Acid: A Comprehensive Overview

The compound 1-(2-Chlorophenyl)-4-Oxocyclohexanecarboxylic Acid, identified by the CAS No. 1385694-61-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with a ketone group and a carboxylic acid moiety, substituted at the 2-position of a chlorophenyl ring. The chlorophenyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(2-Chlorophenyl)-4-Oxocyclohexanecarboxylic Acid in drug discovery. Its structure allows for modulation of biological activities through strategic substitution patterns. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, including those with anti-inflammatory, antioxidant, and anticancer properties. The presence of the cyclohexanecarboxylic acid moiety has been shown to enhance bioavailability and stability in physiological conditions, making it an attractive candidate for further exploration.

In terms of synthesis, the compound can be prepared via various routes, including nucleophilic aromatic substitution and cycloaddition reactions. The choice of synthetic pathway depends on the desired regioselectivity and scalability. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The pharmacological profile of 1-(2-Chlorophenyl)-4-Oxocyclohexanecarboxylic Acid has been studied extensively. Preclinical studies indicate that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Its ability to cross the blood-brain barrier suggests potential applications in treating conditions like Alzheimer's disease. However, further clinical trials are required to validate these findings and establish its efficacy and safety profile.

Beyond its pharmacological applications, this compound has also found use in material science. The cyclohexane ring provides mechanical stability, while the carboxylic acid group enables compatibility with various polymer systems. Researchers have explored its incorporation into biodegradable polymers for drug delivery applications, leveraging its biocompatibility and controlled degradation properties.

In conclusion, 1-(2-Chlorophenyl)-4-Oxocyclohexanecarboxylic Acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a promising candidate for future innovations in medicine and materials science.